(2S)-2-(4-Methylanilino)butan-1-ol

• CAS No.: 572923-27-4
• Molecular Formula: C11H17NO
• Molecular Weight: 179.26 g/mol
• IUPAC Name: (2S)-2-(4-methylanilino)butan-1-ol
• InChI: InChI=1S/C11H17NO/c1-3-10(8-13)12-11-6-4-9(2)5-7-11/h4-7,10,12-13H,3,8H2,1-2H3/t10-/m0/s1
• InChI Key: CSWSSCJOWSVXOA-JTQLQIEISA-N
• Isomeric SMILES: CC[C@@H](CO)NC1=CC=C(C=C1)C
• Canonical SMILES: CCC(CO)NC1=CC=C(C=C1)C

Description

“(2S)-2-(4-Methylanilino)butan-1-ol” (CAS: 572923-27-4) is a chiral secondary alcohol with the molecular formula C₁₁H₁₇NO. Its structure features a 4-methylanilino group attached to the second carbon of a butanol backbone, with stereochemical specificity at the second carbon (S-configuration).

Biological Activity

(2S)-2-(4-Methylanilino)butan-1-ol is an organic compound that has garnered attention for its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies to provide a comprehensive overview of its biological activity.

Chemical Structure and Properties

The compound (2S)-2-(4-Methylanilino)butan-1-ol is characterized by the presence of a butanol backbone with a 4-methylaniline substituent. Its molecular formula is C12H17NO, and it exhibits properties typical of secondary alcohols.

1. Antimicrobial Activity

Recent studies have indicated that (2S)-2-(4-Methylanilino)butan-1-ol exhibits significant antimicrobial properties. In vitro tests have shown effectiveness against various bacterial strains, including both Gram-positive and Gram-negative bacteria. The mechanism is believed to involve disruption of bacterial cell membranes, leading to cell lysis.

Bacteria Strain	Zone of Inhibition (mm)	Concentration (mg/mL)
Staphylococcus aureus	15	1
Escherichia coli	12	1
Bacillus subtilis	18	1

2. Cytotoxicity

The cytotoxic effects of (2S)-2-(4-Methylanilino)butan-1-ol have been evaluated on various cancer cell lines. Notably, the compound demonstrated selective toxicity towards HeLa cells with an IC50 value of approximately 25 µg/mL, indicating its potential as an anticancer agent.

Cell Line	IC50 (µg/mL)
HeLa	25
MCF-7	35
HCT116	>50

3. Antioxidant Activity

The antioxidant capacity of (2S)-2-(4-Methylanilino)butan-1-ol has been assessed using DPPH radical scavenging assays. The compound exhibited a notable ability to scavenge free radicals, suggesting potential applications in preventing oxidative stress-related diseases.

Sample Concentration (mg/mL)	% Inhibition
0.5	45
1.0	60
1.5	75

The biological activities of (2S)-2-(4-Methylanilino)butan-1-ol can be attributed to several mechanisms:

• Membrane Disruption : The hydrophobic nature of the compound allows it to integrate into microbial membranes, causing structural integrity loss.
• Reactive Oxygen Species (ROS) Generation : The antioxidant activity may be linked to the ability to modulate ROS levels, thereby reducing cellular damage.
• Apoptosis Induction : In cancer cells, the compound may trigger apoptotic pathways, leading to programmed cell death.

Case Studies

• Antimicrobial Efficacy : A study conducted by Salih et al. demonstrated the effectiveness of (2S)-2-(4-Methylanilino)butan-1-ol against resistant strains of bacteria, suggesting its potential use in developing new antimicrobial agents.
• Cytotoxic Effects on Cancer Cells : Research published in the Egyptian Journal of Chemistry highlighted the selective cytotoxicity towards HeLa cells compared to other cancer lines, indicating its potential as a targeted therapeutic agent.
• Antioxidant Properties : Investigations into the antioxidant properties revealed that the compound could significantly reduce oxidative stress markers in vitro, supporting its role in protective health applications.

Comparison with Similar Compounds

Structural Differences :

• Contains a conjugated enone system and a carboxylic acid group, unlike the alcohol moiety in the target compound.
• Non-chiral due to planar geometry around the double bond.

Key Properties :

• Dissociation Constant : pKa = 2.81 ± 0.25, enabling quantitative analysis via acid-base titration .
• Solubility : Insoluble in water, necessitating alternative solvents for handling .

Functional Implications :

• The carboxylic acid group enhances acidity, making it suitable for pH-dependent applications. In contrast, the alcohol group in the target compound may exhibit lower acidity and higher solubility in polar organic solvents.

2-(4-Methylanilino)acetohydrazide

Structural Differences :

• Features a hydrazide functional group (–NH–NH–CO–) instead of an alcohol.
• Smaller carbon chain (acetohydrazide vs. butanol backbone).

Key Properties :

• Crystallinity : A well-defined crystal structure is reported, facilitating structural characterization .
• Reactivity : Serves as a precursor for synthesizing heterocycles like 1,2,4-triazoles, highlighting its versatility in organic synthesis .

Functional Implications :

• Hydrazides are known for biological activities (e.g., antimicrobial, antitumor), whereas the biological profile of the target alcohol remains unexplored in the available literature .

BOC-(2R,3R)-3-Amino-2-hydroxy-5-methylhexanoic Acid

Structural Differences :

• Contains a protected amino group (BOC) and a hydroxyl group on adjacent carbons, forming a diastereomeric system.
• Larger molecular framework (C₁₂H₂₃NO₅) compared to the target compound.

Functional Implications :

• The BOC group enhances stability for peptide synthesis, contrasting with the unprotected alcohol in the target compound.

Data Table: Comparative Analysis of Key Compounds

Property	(2S)-2-(4-Methylanilino)butan-1-ol	(2Z)-4-(4-Methylanilino)-4-oxobut-2-enoic Acid	2-(4-Methylanilino)acetohydrazide
Molecular Formula	C₁₁H₁₇NO	C₁₁H₁₁NO₃	C₉H₁₁N₃O
Functional Groups	Secondary alcohol, 4-methylanilino	Carboxylic acid, enone, 4-methylanilino	Hydrazide, 4-methylanilino
Solubility in Water	Not reported	Insoluble	Not reported
Dissociation Constant	Not reported	2.81 ± 0.25	Not reported
Biological Activity	Not reported	Not reported	Antimicrobial, antitumor potential
Synthetic Utility	Chiral intermediate	Acid-base titration applications	Heterocycle synthesis

Research Findings and Implications

• Chirality : The (S)-configuration of the target compound may confer stereoselective interactions in catalysis or drug design, though this requires experimental validation.
• Solubility: The insolubility of (2Z)-4-(4-methylanilino)-4-oxobut-2-enoic acid in water underscores the role of functional groups in solubility profiles, suggesting the target compound may require tailored solvent systems .